Cas no 2229366-31-6 (3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropanoic acid
• CAS No: 2229366-31-6
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 6244938
• PubChem ID: 165838868
• Update Time: 2025-11-05

3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropanoic acid
• 2229366-31-6
• EN300-1752621

• Inchi： 1S/C11H16O2S/c1-7-5-9(8(2)14-7)6-11(3,4)10(12)13/h5H,6H2,1-4H3,(H,12,13)
• InChI Key： LTWSCLNHNZMYBY-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 212.08710092g/mol
• Monoisotopic Mass: 212.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2229366-31-6)

3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2229366-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and propanoic acid backbone, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and compatibility with various synthetic pathways.

The molecular structure of 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropanoic acid includes a thiophene ring substituted with methyl groups at the 2 and 5 positions, along with a dimethylpropanoic acid side chain. This configuration offers versatility in chemical modifications, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential role in developing anti-inflammatory agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic compounds in the pharmaceutical industry.

In the context of green chemistry and sustainable development, 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropanoic acid is being evaluated for its environmental impact and biodegradability. With increasing regulatory scrutiny on chemical safety, researchers are focusing on optimizing its synthesis to minimize waste and energy consumption. This aligns with the broader industry trend toward eco-friendly synthesis and green solvents, which are frequently searched topics in scientific databases.

Another area of interest is the compound's potential application in material science, particularly in the development of organic semiconductors and conductive polymers. The thiophene moiety is known for its electron-rich properties, which are crucial for designing advanced materials used in flexible electronics and solar cells. As renewable energy solutions gain traction, the demand for high-performance organic materials is expected to rise, further driving research into derivatives of this compound.

From a commercial perspective, 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropanoic acid is often sourced for custom synthesis and contract manufacturing. Companies specializing in fine chemicals and pharmaceutical intermediates frequently list this compound in their catalogs, catering to the needs of academic and industrial laboratories. Its availability in high purity grades ensures compatibility with stringent quality standards required in GMP manufacturing.

In summary, 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2229366-31-6) represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and advanced materials. Its structural features and synthetic adaptability make it a subject of ongoing research, particularly in fields prioritizing sustainability and innovation. As scientific inquiry continues to evolve, this compound is likely to remain a key player in the development of next-generation chemical solutions.